Cas no 2094955-18-5 (2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile)

2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile is a specialized organic compound featuring a pyridine core substituted with dichloro and cyano functional groups, along with a conjugated ethenyl linker to a secondary amine-substituted pyridine moiety. This structure suggests potential utility in agrochemical or pharmaceutical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups (chloro, cyano) and a flexible amine side chain may enhance reactivity or binding affinity in target systems. Its conjugated system could also contribute to photophysical properties, making it relevant for materials science. The compound's modular design allows for further functionalization, offering versatility in research and development.
2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile structure
2094955-18-5 structure
Product Name:2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile
CAS No:2094955-18-5
MF:C17H16Cl2N4
MW:347.24174118042
CID:5999506
PubChem ID:121563352
Update Time:2025-10-28

2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-4-[(E)-2-[6-[methyl(propan-2-yl)amino]pyridin-3-yl]ethenyl]pyridine-3-carbonitrile
    • Z2111654675
    • EN300-26588421
    • 2,6-dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile
    • 2094955-18-5
    • 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile
    • Inchi: 1S/C17H16Cl2N4/c1-11(2)23(3)16-7-5-12(10-21-16)4-6-13-8-15(18)22-17(19)14(13)9-20/h4-8,10-11H,1-3H3/b6-4+
    • InChI Key: FBWLLQPKNFIKFG-GQCTYLIASA-N
    • SMILES: ClC1C(C#N)=C(C=C(N=1)Cl)/C=C/C1=CN=C(C=C1)N(C)C(C)C

Computed Properties

  • Exact Mass: 346.0752019g/mol
  • Monoisotopic Mass: 346.0752019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 52.8Ų

2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26588421-0.05g
2,6-dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile
2094955-18-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile

Introduction to 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile (CAS No. 2094955-18-5)

2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile, with the CAS number 2094955-18-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including dichloro substitution and a substituted ethenyl group. The compound's potential applications in drug discovery and development are currently being explored through various preclinical studies and early-stage clinical trials.

The chemical structure of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile is composed of a pyridine ring with dichloro substituents at the 2 and 6 positions, a cyano group at the 3 position, and a substituted ethenyl group attached to the 4 position. The ethenyl group is further substituted with a pyridine ring that contains a methyl(propan-2-yl)amino moiety. This intricate structure imparts unique chemical and biological properties to the compound, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile as a potent inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit these kinases without affecting other essential enzymes makes it a promising lead for the development of targeted cancer therapies.

In addition to its potential as an anticancer agent, 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This property suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile has been extensively studied to evaluate its suitability for drug development. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound has shown low toxicity in animal models, suggesting that it may be safe for human use.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile in humans. Early-phase clinical trials have reported promising results, with patients showing good tolerability and preliminary evidence of therapeutic benefit. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

The synthesis of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthetic route typically starts with the preparation of the dichloropyridine intermediate, followed by the introduction of the cyano group and the substituted ethenyl group. The final step involves the formation of the pyridine ring with the methyl(propan-2-yl)amino moiety. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, 2,6-Dichloro-4-(2-{6-[methyl(propan-2-y l)amino]pyridin -3 -y l}ethen yl )pyri dine -3 -carbonitr ile (CAS No. 2094955 -18 -5 ) is a promis ing compoun d wit h multi ple ther apeutic appl icatio ns in med icinal che mistry an d pharma ceutical rese arch . Its uniqu e structu ral feat ures an d fav orable phar macok ineti c prope rties mak e it an attr activ e candi date fo r furthe r de velopme nt as a pot ent dr ug lea d . Ongo ing rese arch an d clini cal tri als wil l conti nue to eluci date its full ther apeutic pot ential .

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd